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Compound of Interest

Compound Name: (4-Bromopyridin-2-yl)methanol

Cat. No.: B145530 Get Quote

Essential Safety Protocols for Handling (4-
Bromopyridin-2-yl)methanol
For Research Use Only. Not for diagnostic or therapeutic use.

This document provides critical safety and logistical guidance for laboratory professionals,

including researchers, scientists, and drug development experts, who handle (4-
Bromopyridin-2-yl)methanol. The following protocols are designed to ensure safe handling,

storage, and disposal of this chemical, minimizing exposure and risk.

Hazard Identification and Personal Protective
Equipment (PPE)
(4-Bromopyridin-2-yl)methanol is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical splash goggles,

Face shield

Protects against splashes and

fumes that can cause serious

eye irritation.[1][2]

Hand Protection Nitrile or neoprene gloves

Provides a chemical-resistant

barrier to prevent skin contact.

Latex gloves are not

recommended.[2][3]

Skin and Body Protection Chemical-resistant lab coat

Protects against skin contact

and contamination of personal

clothing.[1][2]

Respiratory Protection

Use in a certified fume hood or

a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator is

necessary.

Prevents inhalation of fumes or

dust which can cause

respiratory irritation.[1][2][4]

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety. The following diagram and procedural steps outline the recommended process from

preparation to disposal.

Figure 1: Safe handling workflow for (4-Bromopyridin-2-yl)methanol.

Experimental Protocol: Safe Handling Procedure

Preparation:

Before handling, ensure you are wearing all the personal protective equipment detailed in

the table above.[1]

Verify that the laboratory chemical fume hood is certified and functioning correctly.[2]
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Gather all necessary equipment, including spatulas, weighing paper, and reaction vessels,

within the fume hood to contain any potential spills or dust.

Handling:

Always handle (4-Bromopyridin-2-yl)methanol within a fume hood to avoid inhaling

fumes or dust.[1][2]

When weighing, carefully transfer the desired amount from the storage container to a

tared weighing vessel. Avoid creating dust.

Immediately and tightly close the primary container after use.[1][2]

Carefully transfer the weighed compound to the reaction vessel.

After transfer, thoroughly clean any reusable equipment that has come into contact with

the chemical.

Storage:

Store (4-Bromopyridin-2-yl)methanol in a tightly-closed container.[1]

The storage area should be a cool, dry, and well-ventilated location, away from

incompatible substances and sources of ignition.[1][2] Long-term storage at 2-8°C is

recommended.[1]

Spill Management and Disposal Plan
Spill Response:

Minor Spills:

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or

vermiculite.[4]
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Carefully sweep or vacuum the absorbed material into a designated hazardous waste

container.

Clean the spill area thoroughly.

Major Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Prevent entry to the affected area.

Waste Disposal:

All waste materials, including contaminated PPE and spill cleanup materials, must be

disposed of as hazardous waste.

Collect waste in a suitable, sealed, and clearly labeled container.

Dispose of the contents and container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[1] Do not let the product enter drains,

waterways, or soil.[1]

First Aid Measures
If on Skin: Immediately wash with plenty of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] If skin irritation occurs, seek medical advice.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

If Inhaled: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[1] Call a poison center or doctor if you feel unwell.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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